Journal Name:Proceedings of the National Academy of Sciences, India Section A: Physical Sciences
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Microarray detection method for pathogen genes by on-chip signal amplification using terminal deoxynucleotidyl transferase
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-08-22 , DOI: 10.1186/s40486-022-00153-8
A microarray detection method based on on-chip signal amplification using terminal deoxynucleotidyl transferase (TdT) was developed to visualize pathogenic genes. Cyclic olefin copolymer (COC) substrate for microarrays was treated with oxygen plasma to induce hydrophilic surface properties. The capture probe DNA was immobilized on the COC surface by UV irradiation. The 3ʹ end of the capture probe DNA immobilized on the COC surface was modified with a phosphate group to provide resistance against the TdT reaction. Therefore, the TdT reaction was triggered only when the capture probe DNA acquired the target gene, and biotin-11-deoxyuridine triphosphate (b-dUTP) was continuously added to the 3ʹ end of the target gene. Thereafter, streptavidin-conjugated gold nanoparticles (s-AuNPs) tagged the poly uridine tails by the biotin–streptavidin interaction. The visual signal was amplified by silver enhancement in the presence of the s-AuNPs. The usefulness of this detection method was confirmed by analyzing four pathogens and allowing their visual identification.
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Enhanced etching characteristics of Si{100} in NaOH-based two-component solution
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-08-01 , DOI: 10.1186/s40486-022-00152-9
Silicon wet bulk micromachining is the most widely used technique for the fabrication of diverse microstructures such as cantilevers, cavities, etc. in laboratory as well as in industry for micro-electromechanical system (MEMS) application. Although, increasing the throughput remains inevitable, and can be done by increasing the etching rate. Furthermore, freestanding structure release time can be reduced by the improved undercutting rate at convex corners. In this work, we have investigated the etching characteristics of a non-conventional etchant in the form of hydroxylamine (NH2OH) added sodium hydroxide (NaOH) solution. This research is focused on Si{100} wafer as this orientation is largely used in the fabrication of planer devices (e.g., complementary metal-oxide semiconductors) and microelectromechanical systems (e.g., inertial sensors). We have performed a systematic and parametric analysis without and with 12% NH2OH in 10 M NaOH for improved etching characteristics such as etch rate, undercutting at convex corners, and etched surface morphology. 3D scanning laser microscope is used to measure average surface roughness (Ra), etch depth (d), and undercutting length (l). Morphology of the etched Si{100} surface is examined using optical and scanning electron microscopes. The addition of NH2OH in NaOH solution remarkably exhibited a two-fold increment in the etching rate of a Si{100} surface. Furthermore, the addition of NH2OH significantly improves the etched surface morphology and undercutting at convex corners. Undercutting at convex corners is highly prudent for the quick release of microstructures from the substrate. In addition, we have studied the effect of etchant age on etching characteristics. Results presented in this article are of large significance for engineering applications in both academic and industrial laboratories.
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A 3D-printed pneumatic dispenser with monitoring droplet ejection
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-10-31 , DOI: 10.1186/s40486-022-00157-4
In this study, a pneumatic dispenser driven by a flexible membrane with a capacitive-type sensor using an SLA-type 3D printer was fabricated. It was confirmed that a single droplet in the range of approximately 400–450 nL could be ejected from the current processed 200-μm-diameter nozzle. The deformation varied according to the magnitude and time of the positive pressure applied to the membrane sensor. In addition, the signals of the normal dispensing and abnormal states, in which the solution was not ejected when the inlet pressure was removed, were measured and compared. The base capacitance-to-digital converter (CDC) value decreased when the inlet pressure was removed. Thus, it was able to confirm the feasibility of monitoring the normal and abnormal ejection status of the pneumatic dispenser.
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A highly smart MEMS acetone gas sensors in array for diet-monitoring applications
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2021-10-30 , DOI: 10.1186/s40486-021-00136-1
In the present work, gas sensor arrays consisted of four different sensing materials based on CuO and their depositions on the MEMS microheaters were designed, fabricated and characterized. The sensor array is consisted with CuO, CuO with Pt NPs, ZnO–CuO and ZnO–CuO with Au NPs and their gas sensing properties are characterized for detection of exhaled breath-related VOCs. Through MEMS microheaters, power consumption is considered for application to healthcare devices which requires ultrasensitive acetone gas sensitivity. Also, using the principal component analysis, it enables to discriminate acetone gas, a biomarker for fat burning during diet, with other VOCs gases. The device would be applicable for on-site diet monitoring in the field of mobile healthcare.
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Development of platinum strain gauge based on Ni-Co metal substrate for smart catheter application
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2020-08-11 , DOI: 10.1186/s40486-020-00117-w
Rapid diagnosis and treatment are required when blood clots build up in a blood vessel and clog up the vessel. This study proposes novel smart catheters that can simultaneously diagnose and treat blood vessel disease. This quick treatment increases survival probability and can prevent various complications. In the design of the smart catheters, Pt strain gauges can be used to measure the inside diameter of the vessel. This paper proposes a new fabrication process of the Pt strain gauges based on metal substrates made of Ni and Co alloy (referred to as “Ni-Co” in this paper). In the fabrication process, a Ni-Co thin film was deposited onto a silicon carrier wafer by electroplating and patterned into individual shapes by a liftoff process. Then, a multilayered Pt strain gauge consisting of insulation, adhesive layers, and Pt metallization was formed on the Ni-Co flexible substrate. Subsequently, the Pt strain gauges were peeled off from the carrier wafer by a new release process. To evaluate the performance of the strain gauges in terms of gauge factor and nonlinearity, tensile and compression tests were conducted by attaching Pt strain gauges to the constant stress beam.
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Electrochemical activity of glassy carbon electrode modified with ZnO nanoparticles prepared Via Senna Alata L. leaf extract towards antiretroviral drug
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-05-17 , DOI: 10.1186/s40486-022-00147-6
The phytosynthesis method was used to prepare ZnO nanoparticles (ZnO NPs) via Senna alata L. leaf extract (SALE) by involving alkaloids, which play an essential role as a source of weak bases during the formation reaction of NPs. ZnO NPs on glassy carbon electrodes (GCE/ZnO NP) have been introduced to investigate its electrochemical activity towards the antiretroviral drug, lamivudine (3TC). Several characterization techniques, such as Fourier Transform Infra-Red (FTIR), X-Ray Diffraction (XRD), Scanning Electron Microscopy (SEM), Energy Dispersive X-Ray Spectroscopy (EDS), and Dynamic Light Scattering (DLS) techniques were employed to analyze the properties of GCE/ZnO NPs. As a result, ZnO NPs in spherical shape showed a high purity crystalline hexagonal wurtzite structure with a particle diameter of 40–60 nm. A Cyclic Voltammetry (CV) measurement confirmed that the electrochemical reduction of 3TC on GCE/ZnO NPs exhibited an excellent linear range of 10–300 µM with a detection limit of 1.902 µM, quantitation limit of 6.330 µM, and sensitivity of 0.0278 µA/µM. Thus, this research suggests a facile method for the preparation of material-based ZnO NPs as a promising antiretroviral drug sensors due to their excellent electrochemical properties.
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All-soft multiaxial force sensor based on liquid metal for electronic skin
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2021-01-04 , DOI: 10.1186/s40486-020-00126-9
Electronic skin (E-skin) capable of detecting various physical stimuli is required for monitoring external environments accurately. Here, we report an all-soft multiaxial force sensor based on liquid metal microchannel array for electronic skin applications. The proposed sensor is composed of stretchable elastomer and Galinstan, a eutectic gallium-indium alloy, providing a high mechanical flexibility and electro-mechanical durability. Liquid metal microchannel arrays are fabricated in multilayer and positioned along a dome structure to detect multi-directional forces, supported by numerical simulation results. By adjusting the height of the dome, we could control the response of the multiaxial sensor with respect to the deflection. As a demonstration of multiaxial force sensing, we were able to monitor the direction of multidirectional forces using a finger by the response of liquid metal microchannel arrays. This research could be applied to various fields including soft robotics, wearable devices, and smart prosthetics for artificial intelligent skin applications.
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Ethanol-sensing properties of cobalt porphyrin-functionalized titanium dioxide nanoparticles as chemiresistive materials that are integrated into a low power microheater
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-04-19 , DOI: 10.1186/s40486-022-00146-7
Gaseous ethanol detection has attracted significant interest owing to its practical applications such as in breath analysis, chemical process monitoring, and safety evaluations of food packaging. In this study, titanium dioxide (TiO2) nanoparticles functionalized with cobalt porphyrin (CoPP) are utilized as resistive ethanol-sensing materials, and are integrated with a suspended micro-heater for low power consumption. The micro-heater with the suspended structure inhibits substrate heat transfer, resulting in power consumption as low as 18 mW when the operating temperature is approximately 300 °C. CoPP functionalization allows an enhanced response (197.8%) to 10 ppm ethanol compared to that of pristine TiO2 nanoparticles. It is confirmed that the sensor response is reliable upon exposure to 10 ppm ethanol for three cycles. In addition, responses of different magnitude are obtained under exposure to ethanol at various concentrations from 9 to 1 ppm, indicating that the resistance change originates from a charge transfer between the sensing materials and target gas. The sensing mechanism of CoPP-functionalized TiO2 in relation to charge transfer is analyzed, and the performance of the proposed sensor with previously reported TiO2-based ethanol sensors is compared. Considering that it is processed by batch fabrication, consumes low power, and offers high sensitivity, the proposed sensor is promising for use as a portable sensor in the distributed monitoring of gaseous ethanol.
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Effect of channel height on the critical particle diameter in a deterministic lateral device
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-11-30 , DOI: 10.1186/s40486-022-00163-6
The separation of biological cells or microorganisms in a liquid based on their size by deterministic lateral displacement is widely used in laboratories. The analytical equation for the critical diameter is derived under the assumption that flow between two posts is better described by flow in a rectangular tube than between parallel plates. The height position of the particle is an additional parameter that affects the critical diameter. Preliminary experiments were carried out on the separation of particles in deep and shallow microchannels. This study shows that the critical diameter is not a constant value for a given design but is different on each plane parallel to the top and bottom of the channel. The theoretical model was used to analyze experimental data on the separation of particles larger than 4.2 µm from particles ranging in size from 2.5 to 7.9 µm.
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Hydrophobic surface for direct PEGDA micro-pattern fabrication
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2023-06-07 , DOI: 10.1186/s40486-023-00169-8
Photopolymerization of hydrogels films has gained interest in many biomedical and industrial fields. Hydrogel micro-patterns fabricated directly on a device are used as filtering barriers, however, due to weak mechanical properties, these parts require a stable support but deposition of hydrogel in non-polymerized state brings a risk of sinking inside the structure. These limitations can be overcome by applying a hydrophobic surface. This paper presents a novel two-step method, in which a hydrophobic surface was designed and manufactured using mask-projection vat photopolymerization additive manufacturing (VPP). Afterwards, PEGDA-based hydrogel photopolymers were deposited on the surface and a micro-scale patterns were cured. The parts were subjected to water immersion and heating in order to evaluate the swelling and shrinking behaviour of hydrogel. The parts remained stable on the substrate and maintained the properties and the results revealed the shape retention over 97%. This work shows that VPP can be applied in the manufacturing of hydrophobic surfaces for hydrogel photopolymer deposition and curing without sacrificing critical properties.
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